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Introduction
Bis(2-propylheptyl) phthalate (DPHP) is a high molecular weight phthalate used as a plasticizer

in various polymer applications, including food packaging materials.[1][2] Due to its potential for

migration from packaging into foodstuffs, concerns have been raised regarding consumer

exposure and potential health implications.[2][3][4] This application note provides a

comprehensive overview of the analytical methodologies for the determination of DPHP in food

packaging materials. The protocols detailed herein are intended for researchers, scientists, and

professionals in the fields of food safety, analytical chemistry, and drug development.

Phthalates, including DPHP, are not chemically bound to the polymer matrix and can leach into

the surrounding environment, particularly into fatty foods.[4][5] The migration of these

compounds is influenced by several factors, including the nature of the food, storage

temperature, and contact time.[2][3] Regulatory bodies in various regions have established

restrictions on the use of certain phthalates in food contact materials, making accurate and

sensitive analytical methods crucial for monitoring compliance and ensuring consumer safety.

[3][6][7]

This document outlines detailed protocols for sample preparation and analysis of DPHP in food

packaging using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which are the most common and

reliable techniques for phthalate analysis.[7][8]
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Quantitative Data Summary
The following table summarizes quantitative data for DPHP and other relevant phthalates found

in food packaging materials from various studies. It is important to note that data specifically for

DPHP is limited in the public domain, and therefore, data for other high molecular weight

phthalates like DEHP and DINP are also included for comparative purposes, as they are often

used in similar applications.[4][5]

Packaging
Material

Phthalate
Analyte

Concentration
Range

Analytical
Method

Reference

Polyvinyl

Chloride (PVC)

Di(2-ethylhexyl)

phthalate

(DEHP)

5.19% - 28.76%

by weight
GC-MS [9]

Polymer

Materials

Di(2-ethylhexyl)

phthalate

(DEHP)

1.7 - 3254.1

mg/kg
GC-MS [10]

Polymer

Materials

Di-n-butyl

phthalate (DBP)
0.9 - 39.7 mg/kg GC-MS [10]

Polymer

Materials

Diisononyl

phthalate (DINP)

> 0.1% in

plasticizer
GC-MS [10]

Various Food

Packaging

Di-iso-butyl

phthalate (DIBP)

3.61 - 10.7 µg/L

(in leachate)

HS-SPME-GC-

MS
[6]

Pork Packaging

Di(2-ethylhexyl)

phthalate

(DEHP)

up to 1,158 ng/g GC-MS [11]

Cheese

Packaging

Di-n-butyl

phthalate (DBP)
138 - 513 ng/g GC-MS [11]

Experimental Protocols
Extreme care must be taken to avoid contamination during sample preparation and analysis, as

phthalates are ubiquitous in laboratory environments.[8][12] The use of glassware, thoroughly
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cleaned with solvent, and the avoidance of plastic materials at all stages is highly

recommended.[13][14]

Protocol 1: Analysis of DPHP in Food Packaging by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol is a generalized procedure based on common practices for phthalate analysis in

polymers.[9][13][15][16]

1. Sample Preparation: Solvent Extraction

Objective: To extract DPHP from the polymer matrix of the food packaging material.

Materials:

Food packaging sample

Hexane or Methylene Chloride (pesticide grade or equivalent)[13]

Glass vials with PTFE-lined caps

Ultrasonic bath

Syringe filters (0.22 µm, PTFE)

Procedure:

Cut a representative portion of the food packaging material into small pieces

(approximately 2x2 mm).

Accurately weigh about 1 gram of the cut sample into a clean glass vial.

Add 10 mL of hexane or methylene chloride to the vial.

Cap the vial tightly and place it in an ultrasonic bath for 30-60 minutes to facilitate

extraction.

Allow the sample to cool to room temperature.
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Filter the extract through a 0.22 µm PTFE syringe filter into a clean glass autosampler vial.

If necessary, dilute the extract with the extraction solvent to fall within the calibration

range.

2. GC-MS Instrumental Analysis

Objective: To separate, identify, and quantify DPHP in the sample extract.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

Typical GC Conditions:

Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

Injector: Splitless mode, 280 °C

Oven Program:

Initial temperature: 60 °C, hold for 1 min

Ramp: 10 °C/min to 300 °C

Hold: 10 min

Carrier Gas: Helium, constant flow of 1.0 mL/min

Typical MS Conditions:

Ion Source: Electron Ionization (EI), 70 eV

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Acquisition Mode: Selected Ion Monitoring (SIM)

Ions to Monitor for DPHP: m/z 149 (quantifier), 167, 279 (qualifiers). Note: The ion m/z 149

is a characteristic fragment for many phthalates.[17]
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3. Calibration and Quantification

Prepare a series of calibration standards of DPHP in the extraction solvent (e.g., 0.1, 0.5, 1,

5, 10 µg/mL).

Inject the standards and the sample extracts into the GC-MS system.

Construct a calibration curve by plotting the peak area of the quantifier ion against the

concentration of the standards.

Determine the concentration of DPHP in the sample extracts from the calibration curve.

Protocol 2: Analysis of DPHP in Food Packaging by
Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
This protocol provides a sensitive and selective alternative to GC-MS, particularly for complex

matrices.[18][19]

1. Sample Preparation: Solvent Extraction and Clean-up

Objective: To extract DPHP and clean up the extract to minimize matrix effects.

Materials:

Food packaging sample

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Solid-Phase Extraction (SPE) cartridges (e.g., C18)

Glass vials with PTFE-lined caps

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://sciex.com/content/dam/SCIEX/pdf/tech-notes/all/Phthalates_QTRAP5500_SelexION_3690411.pdf
https://www.s4science.at/wordpress/wp-content/uploads/2018/10/012766A_01-Rapid-LCMSMS-Analysis-of-Phthalates-Application-Note.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform the solvent extraction as described in Protocol 1, using acetonitrile as the

extraction solvent.

For samples with complex matrices, a solid-phase extraction (SPE) clean-up step may be

necessary.

Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

Load 1 mL of the sample extract onto the SPE cartridge.

Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 50:50 v/v) to remove polar

interferences.

Elute the DPHP from the cartridge with 5 mL of acetonitrile.

Collect the eluate and evaporate it to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable volume (e.g., 1 mL) of the mobile phase starting

composition.

2. LC-MS/MS Instrumental Analysis

Objective: To achieve high-sensitivity and high-selectivity analysis of DPHP.

Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer (LC-

MS/MS).

Typical LC Conditions:

Column: C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to separate DPHP from other components (e.g., start with

50% B, ramp to 95% B over 10 minutes).
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Flow Rate: 0.3 mL/min

Column Temperature: 40 °C

Typical MS/MS Conditions:

Ion Source: Electrospray Ionization (ESI), positive mode

IonSpray Voltage: 5500 V

Temperature: 500 °C

Acquisition Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions for DPHP: Precursor ion [M+H]+ → Product ions (specific transitions

need to be optimized, but will be derived from the fragmentation of the DPHP molecule).

3. Calibration and Quantification

Prepare calibration standards in the mobile phase.

Inject the standards and the prepared sample extracts.

Construct a calibration curve based on the MRM peak areas.

Quantify DPHP in the samples.

Workflow Diagram
The following diagram illustrates the general workflow for the analysis of DPHP in food

packaging.
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Data Processing
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(Cutting into small pieces)

3. Solvent Extraction
(e.g., Hexane, Acetonitrile)

4. Filtration / Clean-up
(Syringe Filter / SPE)

GC-MS Analysis

GC-MS Path

LC-MS/MS Analysis

LC-MS/MS Path

5. Quantification
(Calibration Curve)
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Caption: General workflow for the analysis of DPHP in food packaging.
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Conclusion
The analytical methods described in this application note provide robust and reliable

approaches for the determination of Bis(2-propylheptyl) phthalate in food packaging materials.

The choice between GC-MS and LC-MS/MS will depend on the specific requirements of the

analysis, such as the desired sensitivity, the complexity of the sample matrix, and the available

instrumentation. Adherence to strict quality control measures, including the use of method

blanks and certified reference materials, is essential for obtaining accurate and defensible

results. These protocols can be adapted and validated by individual laboratories to meet their

specific needs in monitoring DPHP levels in food contact materials and ensuring compliance

with regulatory standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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